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Introduction

Amidepsine D is a naturally occurring compound isolated from the fermentation broth of the
fungus Humicola sp. FO-2942.[1][2] It has garnered interest within the scientific community for
its specific inhibitory activity against diacylglycerol acyltransferase (DGAT), a key enzyme in the
biosynthesis of triglycerides. This technical guide provides a comprehensive overview of the
biological properties and activity of Amidepsine D, including quantitative data, detailed
experimental protocols, and visualizations of its mechanism of action and experimental
workflows.

Biological Activity and Quantitative Data

Amidepsine D is a potent inhibitor of diacylglycerol acyltransferase (DGAT). DGAT catalyzes
the final and committed step in the synthesis of triglycerides, making it a significant target for
therapeutic intervention in metabolic disorders such as obesity and hypertriglyceridemia. The
inhibitory activity of Amidepsine D has been quantified in both enzymatic and cell-based
assays.
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Parameter Value Assay Conditions Reference
Diacylglycerol Not explicitly stated in
Acyltransferase the provided search
IC50 17.5 uM S
(DGAT) inhibition in results, but referenced
rat liver microsomes as a known value.

o Not explicitly stated in
Inhibition of )
) the provided search
IC50 2.8 uM triacylglycerol
T . results, but referenced
formation in Raji cells
as a known value.

Mechanism of Action

The primary mechanism of action of Amidepsine D is the direct inhibition of the enzyme
diacylglycerol acyltransferase (DGAT). By blocking the active site of DGAT, Amidepsine D
prevents the acylation of diacylglycerol (DAG) to form triacylglycerol (TAG). This leads to a
reduction in the cellular synthesis and storage of triglycerides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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